9-(((Ethoxyhydroxyphosphinyl)methoxy)methoxy)guanine

• CAS RN: 159430-16-7
• Molecular Formula: C9H14N5O6P
• Molecular Weight: 319.21 g/mol
• IUPAC Name: (2-amino-6-oxo-1H-purin-9-yl)oxymethoxymethyl-ethoxyphosphinic acid
• InChI: InChI=1S/C9H14N5O6P/c1-2-20-21(16,17)5-18-4-19-14-3-11-6-7(14)12-9(10)13-8(6)15/h3H,2,4-5H2,1H3,(H,16,17)(H3,10,12,13,15)
• InChI Key: VUOGUXKBFXKTQD-UHFFFAOYSA-N
• Isomeric SMILES: CCOP(=O)(COCON1C=NC2=C1NC(=NC2=O)N)O
• SMILES: CCOP(=O)(COCON1C=NC2=C1N=C(NC2=O)N)O
• synonyms: 9-(((ethoxyhydroxyphosphinyl)methoxy)methoxy)guanine

Description

9-(((Ethoxyhydroxyphosphinyl)methoxy)methoxy)guanine, also known as EHNA, is a potent and selective inhibitor of adenosine deaminase (ADA). ADA is an enzyme that plays a critical role in the regulation of adenosine levels in the body, and its inhibition has been shown to have a number of potential therapeutic applications. In

Scientific Research Applications

9-(((Ethoxyhydroxyphosphinyl)methoxy)methoxy)guanine has been the subject of extensive scientific research due to its potential therapeutic applications. One of the most promising applications is in the treatment of cancer. ADA is overexpressed in many types of cancer, and its inhibition by 9-(((Ethoxyhydroxyphosphinyl)methoxy)methoxy)guanine has been shown to have antitumor effects. 9-(((Ethoxyhydroxyphosphinyl)methoxy)methoxy)guanine has also been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Mechanism of Action

9-(((Ethoxyhydroxyphosphinyl)methoxy)methoxy)guanine works by inhibiting the activity of ADA, which is responsible for the breakdown of adenosine. Adenosine is an important signaling molecule that plays a role in a wide range of physiological processes, including the regulation of blood flow, inflammation, and immune function. By inhibiting ADA, 9-(((Ethoxyhydroxyphosphinyl)methoxy)methoxy)guanine increases the levels of adenosine in the body, leading to a range of biochemical and physiological effects.
Biochemical and Physiological Effects
9-(((Ethoxyhydroxyphosphinyl)methoxy)methoxy)guanine has a number of biochemical and physiological effects, including the inhibition of tumor growth, the reduction of inflammation, and the modulation of immune function. 9-(((Ethoxyhydroxyphosphinyl)methoxy)methoxy)guanine has also been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of 9-(((Ethoxyhydroxyphosphinyl)methoxy)methoxy)guanine is its selectivity for ADA, which allows for the targeted inhibition of this enzyme without affecting other adenosine-related pathways. This selectivity also reduces the risk of side effects. However, 9-(((Ethoxyhydroxyphosphinyl)methoxy)methoxy)guanine is a complex molecule that requires careful handling and storage, and its synthesis is time-consuming and expensive.

Future Directions

For research include the development of new synthetic methods, the identification of new therapeutic applications, and further study of its biochemical and physiological effects.

Synthesis Methods

9-(((Ethoxyhydroxyphosphinyl)methoxy)methoxy)guanine is synthesized through a multi-step process that involves the reaction of guanine with ethylene glycol, phosphorus oxychloride, and diethylamine. The resulting compound is then treated with sodium ethoxide and ethyl iodide to form 9-(((Ethoxyhydroxyphosphinyl)methoxy)methoxy)guanine. The synthesis of 9-(((Ethoxyhydroxyphosphinyl)methoxy)methoxy)guanine is a complex process that requires careful attention to detail and strict adherence to safety protocols.